3-(3-Methylpiperidin-4-yl)propanoic acid

• IUPAC Name: 3-(3-methylpiperidin-4-yl)propanoic acid
• InChI: InChI=1S/C9H17NO2/c1-7-6-10-5-4-8(7)2-3-9(11)12/h7-8,10H,2-6H2,1H3,(H,11,12)
• InChI Key: YMVSWRONJXOQPB-UHFFFAOYSA-N
• Canonical SMILES: CC1CNCCC1CCC(=O)O
• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol
• CAS No.: 1909306-38-2

Description

3-(3-Methylpiperidin-4-yl)propanoic acid is a useful research compound. Its molecular formula is C9H17NO2 and its molecular weight is 171.24. The purity is usually 95%.
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Scientific Research Applications

Molecular Engineering for Solar Cells

Novel organic sensitizers for solar cell applications have been developed through molecular engineering. These sensitizers, designed with donor, electron-conducting, and anchoring groups, exhibit high efficiency in converting incident photons to current when anchored onto TiO2 films. This research highlights the potential of molecularly engineered compounds in enhancing solar cell performance (Kim et al., 2006).

Fluorescence Derivatization of Amino Acids

Compounds similar to 3-(3-Methylpiperidin-4-yl)propanoic acid have been used in fluorescence derivatization of amino acids, indicating their utility in bioanalytical applications. The derivatization process results in strongly fluorescent amino acid derivatives, useful in biological assays (Frade et al., 2007).

Propionic Acid Recovery

In the context of propionic acid recovery from fermentation broth, research has been conducted on the efficiency of reactive extraction techniques using specific extractants. This work is relevant to the chemical, pharmaceutical, and food industries, where propionic acid plays a crucial role (Keshav et al., 2009).

Hydrogen Bonding and Polymorphism Studies

Studies on amino alcohol salts with quinaldinate have provided insights into hydrogen bonding and polymorphism, contributing to the understanding of molecular interactions and structural diversity. This research underscores the significance of hydrogen bonding in the formation of complex structures (Podjed & Modec, 2022).

Synthesis of Light Stabilizers

Research into the synthesis of novel polymeric hindered amines light stabilizers demonstrates the applicability of this compound derivatives in material science, particularly in enhancing the light stability of polymers (Yi, 2008).